Cas no 1261920-78-8 (2-Pyridinecarboxylic acid, 3-(2-naphthalenyl)-)

• Product Name: 2-Pyridinecarboxylic acid, 3-(2-naphthalenyl)-
• CAS No: 1261920-78-8
• MF: C₁₆H₁₁NO₂
• MW: 249.264044046402
• MDL: MFCD18317657
• CID: 5148672
• Update Time: 2026-03-03

2-Pyridinecarboxylic acid, 3-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-(Naphthalen-2-yl)picolinic acid
• 2-Pyridinecarboxylic acid, 3-(2-naphthalenyl)-

• MDL： MFCD18317657
• Inchi： 1S/C16H11NO2/c18-16(19)15-14(6-3-9-17-15)13-8-7-11-4-1-2-5-12(11)10-13/h1-10H,(H,18,19)
• InChI Key： UDDNZXJEEVRMGP-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC=CN=1)C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 331
• XLogP3: 3.6
• Topological Polar Surface Area: 50.2

Additional information on 2-Pyridinecarboxylic acid, 3-(2-naphthalenyl)-

Introduction to 2-Pyridinecarboxylic acid, 3-(2-naphthalenyl)- (CAS No: 1261920-78-8)

2-Pyridinecarboxylic acid, 3-(2-naphthalenyl)-, identified by the Chemical Abstracts Service Number (CAS No) 1261920-78-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic derivative combines a pyridine ring with a naphthalene moiety, making it a versatile scaffold for various chemical modifications and biological applications. The structural features of this compound contribute to its potential utility in the development of novel pharmaceuticals, agrochemicals, and specialty materials.

The molecular structure of 2-Pyridinecarboxylic acid, 3-(2-naphthalenyl)- consists of a pyridine core substituted with a carboxylic acid group at the 2-position and a 2-naphthalenyl group at the 3-position. This arrangement creates a rigid framework with distinct electronic and steric properties, which can be exploited in drug design. The presence of both electron-donating and electron-withdrawing groups allows for tunable interactions with biological targets, making it an attractive candidate for medicinal chemistry investigations.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring fused heterocyclic systems. The combination of pyridine and naphthalene in 2-Pyridinecarboxylic acid, 3-(2-naphthalenyl)- has been studied for its ability to modulate various biological pathways. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors, which could be relevant in treating inflammatory diseases, cancer, and neurological disorders.

One of the most compelling aspects of 2-Pyridinecarboxylic acid, 3-(2-naphthalenyl)- is its synthetic accessibility. The compound can be readily prepared through established organic synthesis protocols, including condensation reactions and palladium-catalyzed cross-coupling processes. This ease of synthesis allows researchers to modify its structure further, enabling the exploration of analogues with enhanced pharmacological properties. For instance, introducing additional functional groups or altering the substitution patterns can lead to derivatives with improved solubility, bioavailability, or target specificity.

The pharmaceutical industry has increasingly relied on computational modeling and high-throughput screening to identify promising drug candidates. 2-Pyridinecarboxylic acid, 3-(2-naphthalenyl)- has been incorporated into virtual screening campaigns aimed at discovering novel therapeutics. Its unique structural motifs have shown promise in docking studies with protein targets such as kinases and transcription factors. These findings highlight its potential as a lead compound or building block for future drug development initiatives.

Recent advancements in chemical biology have also shed light on the role of 2-Pyridinecarboxylic acid, 3-(2-naphthalenyl)- in modulating cellular processes. Researchers have investigated its effects on enzyme inhibition and receptor binding using both in vitro and in vivo models. For example, studies indicate that derivatives of this compound may interfere with the activity of enzymes involved in metabolic pathways relevant to metabolic disorders. This underscores the importance of exploring its biological activities further to uncover new therapeutic opportunities.

The agrochemical sector has also shown interest in 2-Pyridinecarboxylic acid, 3-(2-naphthalenyl)-, recognizing its potential as a precursor for developing novel pesticides and herbicides. The structural complexity of this compound allows for the creation of derivatives with specific modes of action against plant pathogens or pests. By leveraging its scaffold for further chemical innovation, researchers aim to develop environmentally friendly alternatives to existing agrochemicals while maintaining efficacy.

Material science applications are another emerging area where 2-Pyridinecarboxylic acid, 3-(2-naphthalenyl)- holds promise. Its ability to form stable complexes with metal ions has been explored for creating functional materials such as catalysts and sensors. These materials could find applications in industrial processes or environmental monitoring systems, contributing to advancements in green chemistry initiatives.

In conclusion, 2-Pyridinecarboxylic acid, 3-(2-naphthalenyl)- (CAS No: 1261920-78-8) is a multifaceted compound with significant potential across multiple domains of science and industry. Its unique structural features make it an excellent candidate for further research in pharmaceuticals, agrochemicals, and materials science. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, compounds like this are likely to play an increasingly important role in addressing global challenges through innovative chemical solutions.